Cas no 67264-20-4 (4-(4-methoxybenzyl)-5-methylbenzene-1,2-diol)
67264-20-4 structure
Product Name:4-(4-methoxybenzyl)-5-methylbenzene-1,2-diol
CAS No:67264-20-4
MF:C15H16O3
MW:244.285744667053
CID:965678
PubChem ID:320671
Update Time:2025-04-19
4-(4-methoxybenzyl)-5-methylbenzene-1,2-diol Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-methoxybenzyl)-5-methylbenzene-1,2-diol
- 4-[(4-methoxyphenyl)methyl]-5-methylbenzene-1,2-diol
- NSC 269115
- DTXSID70313331
- NSC269115
- 67264-20-4
- OBTUSAQUINONE DERIV JURD 2287
- NSC-269115
-
- Inchi: 1S/C15H16O3/c1-10-7-14(16)15(17)9-12(10)8-11-3-5-13(18-2)6-4-11/h3-7,9,16-17H,8H2,1-2H3
- InChI Key: JAZQZZXWENNEBA-UHFFFAOYSA-N
- SMILES: OC1C(=CC(C)=C(C=1)CC1C=CC(=CC=1)OC)O
Computed Properties
- Exact Mass: 244.10998
- Monoisotopic Mass: 244.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 49.7Ų
Experimental Properties
- PSA: 49.69
4-(4-methoxybenzyl)-5-methylbenzene-1,2-diol Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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